(3-((6-Methoxypyrazin-2-yl)oxy)piperidin-1-yl)(thiophen-2-yl)methanone
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Overview
Description
(3-((6-Methoxypyrazin-2-yl)oxy)piperidin-1-yl)(thiophen-2-yl)methanone is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.
Scientific Research Applications
Synthesis and Antimicrobial Activity
One line of research has focused on the synthesis of new compounds with potential antimicrobial properties. For instance, Patel et al. (2011) synthesized 2-[N-(substitutedbenzothiazolyl)amino]pyridine-3-carboxylic acids, exhibiting variable and modest activity against bacteria and fungi. This demonstrates the interest in developing novel chemical entities with antimicrobial efficacy (Patel, Agravat, & Shaikh, 2011).
Anticancer Evaluation
Research has also extended into the anticancer potential of similar compounds. Gouhar and Raafat (2015) explored the synthesis of various novel compounds, which were evaluated as anticancer agents. This work signifies the ongoing efforts to identify new therapeutic agents for cancer treatment (Gouhar & Raafat, 2015).
Anti-Inflammatory and Analgesic Activity
Abu‐Hashem and Youssef (2011) reported on the synthesis of new derivatives with promising analgesic and anti-inflammatory activities. The study underscores the potential of structurally diverse compounds in the treatment of inflammation and pain (Abu‐Hashem & Youssef, 2011).
Structural and Molecular Analysis
Lakshminarayana et al. (2009) conducted a detailed structural and molecular analysis of a synthesized compound, highlighting the importance of crystallography in understanding the properties of new chemical entities (Lakshminarayana et al., 2009).
Novel Selective Estrogen Receptor Modulators (SERMs)
Research into selective estrogen receptor modulators (SERMs) has also been noteworthy. Palkowitz et al. (1997) discovered compounds with greater potency to antagonize estrogen in uterine tissue compared to existing SERMs, indicating the potential for improved therapeutic options in hormone-related diseases (Palkowitz et al., 1997).
Mechanism of Action
Biochemical Pathways
The biochemical pathways affected by this compound are currently unknown
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as temperature, pH, and the presence of other molecules can affect the compound’s stability and its interaction with its targets. The specific environmental factors that influence the action of this compound are currently unknown .
Properties
IUPAC Name |
[3-(6-methoxypyrazin-2-yl)oxypiperidin-1-yl]-thiophen-2-ylmethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17N3O3S/c1-20-13-8-16-9-14(17-13)21-11-4-2-6-18(10-11)15(19)12-5-3-7-22-12/h3,5,7-9,11H,2,4,6,10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ODUVYKBABAMMSC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CN=CC(=N1)OC2CCCN(C2)C(=O)C3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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